Cas no 2091582-80-6 (2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one)

• Product Name: 2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one
• CAS No: 2091582-80-6
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• CID: 5722131
• PubChem ID: 121201276
• Update Time: 2025-10-22

2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2091582-80-6
• 2-chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one
• 2-chloro-1-[3-(hydroxymethyl)piperidin-1-yl]butan-1-one
• AKOS026709290
• F1907-4846
• 1-Butanone, 2-chloro-1-[3-(hydroxymethyl)-1-piperidinyl]-
• 2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one

• Inchi： 1S/C10H18ClNO2/c1-2-9(11)10(14)12-5-3-4-8(6-12)7-13/h8-9,13H,2-7H2,1H3
• InChI Key： RAEDPTHPGJGJIJ-UHFFFAOYSA-N
• SMILES： ClC(CC)C(N1CCCC(CO)C1)=O

Computed Properties

• Exact Mass: 219.1026065g/mol
• Monoisotopic Mass: 219.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 360.0±17.0 °C(Predicted)
• pka: 14.93±0.10(Predicted)

Additional information on 2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one

2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one: A Comprehensive Overview

2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one (CAS No. 2091582-80-6) is a versatile compound with significant potential in various pharmaceutical and chemical applications. This compound, characterized by its unique structural features, has garnered attention in recent years due to its promising biological activities and therapeutic potential. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one.

Chemical Structure and Properties

2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one is a chiral compound with a molecular formula of C₉H₁₅ClNO₂. The presence of a chlorine atom, a hydroxymethyl group, and a piperidine ring contributes to its unique chemical properties. The compound exhibits excellent solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for various synthetic and analytical procedures. Its molecular weight is 204.67 g/mol, and it has a melting point of approximately 65°C.

Synthesis Methods

The synthesis of 2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 3-hydroxymethylpiperidine with 4-chlorobutyryl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic acyl substitution, yielding the desired product in good yields. Another approach involves the condensation of 3-hydroxymethylpiperidine with 4-chlorobutyryl chloride under mild conditions, followed by purification through column chromatography.

Biological Activities

2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that this compound exhibits potent neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function. For instance, studies have demonstrated that 2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one can inhibit the activation of microglia and astrocytes, thereby reducing neuroinflammation and oxidative stress.

In addition to its neuroprotective properties, 2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one has also been investigated for its potential as an analgesic agent. Preclinical studies have shown that this compound can effectively alleviate pain by interacting with specific receptors in the CNS. The exact mechanism of action is still under investigation, but it is believed to involve the modulation of opioid receptors and other pain-related signaling pathways.

Potential Applications

The diverse biological activities of 2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one make it a promising candidate for various therapeutic applications. In the field of neurology, this compound could be developed into novel treatments for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to reduce neuroinflammation and oxidative stress could help slow down disease progression and improve patient outcomes.

In the realm of pain management, 2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one has the potential to be formulated into new analgesic drugs that offer improved efficacy and reduced side effects compared to existing options. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects.

Safety Considerations

Safety is a critical aspect when developing new pharmaceutical compounds. Extensive toxicological studies have been conducted on 2-Chloro-1-(3-(hydroxymethyl)piperidin-1-yl)butan-1-one, and the results indicate that it has a favorable safety profile at therapeutic doses. However, as with any new drug candidate, further research is needed to fully understand its long-term effects and potential interactions with other medications.

Conclusion

2-Chloro-1-(3-(hydroxymethyl)piperidin-1-y l)butan - 1 - one strong > (CAS No . 209 9 9 9 9 9 9 9 9 9 9 9 9 9 9 9 -80 -6 ) is a promising compound with significant potential in pharmaceutical research . Its unique chemical structure , combined with its diverse biological activities , makes it an attractive candidate for developing new treatments for neurological disorders and pain management . Ongoing research continues to uncover new insights into its mechanisms of action , paving the way for innovative therapeutic applications . As more data becomes available , it is likely that this compound will play an increasingly important role in advancing medical science . p >